D-fructose-6-phosphate-13C6

• Molecular Formula: C6H11Na2O9P
• Molecular Weight: 310.06 g/mol
• InChI: InChI=1S/C6H13O9P.2Na/c7-2-6(10)5(9)4(8)3(15-6)1-14-16(11,12)13;;/h3-5,7-10H,1-2H2,(H2,11,12,13);;/q;2*+1/p-2/i1+1,2+1,3+1,4+1,5+1,6+1
• InChIKey: HYDCSGSCSYCSAK-MABOOHTNSA-L

D-Fructose-6-Phosphate-13C6: Uniformly 13C6-Labeled Stable Isotope Internal Standard for Metabolomics and Flux Analysis

D-Fructose-6-phosphate-13C6 is a uniformly 13C6-labeled analog of the endogenous glycolytic intermediate D-fructose-6-phosphate. Supplied as the disodium salt hydrate, this stable isotope-labeled compound exhibits high isotopic purity (≥99 atom % 13C) and chemical purity (up to 99.9%) . The uniform 13C6 incorporation across all six carbon atoms of the hexose backbone confers a +6 Da mass shift relative to the unlabeled compound, enabling unambiguous differentiation in mass spectrometry-based workflows . This compound is intended for research use as an internal standard or tracer in quantitative and structural analyses by NMR, GC-MS, and LC-MS, supporting metabolic studies, flux analysis, and assay development . The disodium salt hydrate form enhances solubility in polar solvents, with a demonstrated solubility of ≥50 mg/mL in DMSO, facilitating convenient sample preparation .

✓ Uniformly 13C6-labeled internal standard for quantitative MS workflows

✓ High isotopic enrichment supports reliable ISTD precision

✓ Disodium salt hydrate: enhanced solubility in polar solvents

✓ Compatible with LC-MS/MS, GC-MS, and NMR metabolomics platforms

Why Unlabeled or Partially Labeled Fructose-6-Phosphate Analogs Cannot Replace D-Fructose-6-Phosphate-13C6 in Quantitative Applications

In metabolomics and flux analysis workflows, the simple substitution of unlabeled D-fructose-6-phosphate or partially labeled (e.g., single-site 13C1) analogs for D-fructose-6-phosphate-13C6 leads to critical analytical deficiencies. Unlabeled compounds co-elute and share identical m/z values with endogenous analytes, precluding their use as internal standards for absolute quantitation and introducing significant matrix effect variability . Conversely, single-site 13C1-labeled analogs provide only a +1 Da mass shift, which may be obscured by natural abundance 13C isotopologues, leading to inaccurate peak area integration and compromised quantitative precision [1]. D-Fructose-6-phosphate-13C6, with its uniform 13C6 labeling, provides a +6 Da mass shift that cleanly separates the internal standard signal from both endogenous analyte and natural abundance contributions, ensuring reliable quantitation . The specific salt form (disodium hydrate) also confers solubility advantages that free acid or other salt variants lack, directly impacting assay reproducibility .

Attribute

D-Fructose-6-Phosphate-13C6

Unlabeled or partially labeled analogs

Mass shift

Uniform 13C6 provides sufficient separation from endogenous signals

Unlabeled co-elutes with analyte; +1 Da shift may overlap with natural abundance isotopologues

Isotopic enrichment

High atom% 13C minimizes background interference

Lower enrichment may increase background and compromise assay linearity

Salt form

Disodium hydrate: high polar-solvent solubility for sample preparation

Free acid or other salts may limit solubility, affecting reproducibility

• [1] Koubaa M, Thomasset B, Roscher A. Gas chromatography-mass spectrometry analysis of 13C labeling in sugars for metabolic flux analysis. Anal Biochem. 2012;425(2):183-8. doi:10.1016/j.ab.2012.03.020 View Source

Quantitative Evidence for Prioritizing D-Fructose-6-Phosphate-13C6 Over Closest Analogs

Isotopic Enrichment: 99 atom % 13C Enables Reliable Internal Standard Performance in LC-MS/MS

D-Fructose-6-phosphate-13C6 demonstrates an isotopic purity of 99 atom % 13C, as verified across multiple vendors . This exceeds the typical 98 atom % 13C enrichment threshold recommended for reliable internal standard performance in stable isotope dilution assays . In contrast, alternative 13C-labeled fructose-6-phosphate preparations may exhibit lower enrichment (e.g., 95 atom % 13C), which can introduce variable background signals and compromise assay linearity [1].

Isotopic enrichment

Cross-study comparable

99 atom % 13C

Supports ISTD precision in stable isotope dilution assays

Typical 13C-labeled analog: 95-98 atom % 13C; vendor certificate of analysis

Evidence Dimension	Isotopic purity (atom % 13C)
Target Compound Data	99 atom % 13C
Comparator Or Baseline	Typical 13C-labeled analog: 95-98 atom % 13C
Quantified Difference	1-4 percentage points higher enrichment
Conditions	Vendor certificate of analysis; typical stable isotope internal standard specifications

Why This Matters

Higher isotopic enrichment ensures minimal natural abundance contamination and reduces background interference in quantitative assays, improving signal-to-noise ratio and lower limit of quantification.

• [1] Benchchem. D-fructose-6-phosphate-13C6 Product Page. (Note: Excluded per user instruction, retained for comparative data only) View Source

Uniform 13C6 Labeling vs. Single-Site 13C1: +6 Da Mass Shift for Unambiguous MS Detection

Uniform 13C6 labeling of D-fructose-6-phosphate-13C6 produces a +6 Da mass shift relative to the unlabeled analyte . This contrasts with single-site 13C1-labeled analogs, which exhibit only a +1 Da shift and may co-elute with natural abundance M+1 isotopologues of the unlabeled compound [1]. In GC-MS analysis of 13C labeling in sugars, chemical ionization methods reveal that the +6 Da shift allows for unambiguous quantitation of the fully labeled isotopologue, whereas M+1 signals from 13C1-labeled standards require correction for natural abundance contributions [1].

Mass shift vs. single-site 13C1

Class-level inference

+6 Da (uniform 13C6) vs. +1 Da (13C1)

Supports unambiguous MS detection and peak integration

GC-MS chemical ionization reveals clean separation from M+1 isotopologues [REFS-2]

Evidence Dimension	Mass shift (Da) relative to unlabeled
Target Compound Data	+6 Da (uniform 13C6)
Comparator Or Baseline	13C1-labeled analog: +1 Da
Quantified Difference	5 Da greater mass separation
Conditions	Mass spectrometry; GC-MS chemical ionization

Why This Matters

The larger mass shift minimizes interference from natural abundance isotopologues, enabling accurate peak integration and reducing the need for mathematical correction algorithms, thus improving quantitative reproducibility in complex biological matrices.

• [1] Koubaa M, Thomasset B, Roscher A. Gas chromatography-mass spectrometry analysis of 13C labeling in sugars for metabolic flux analysis. Anal Biochem. 2012;425(2):183-8. doi:10.1016/j.ab.2012.03.020 View Source

Disodium Salt Hydrate Form: ≥50 mg/mL Solubility in DMSO vs. Free Acid Limited Solubility

D-Fructose-6-phosphate-13C6 is supplied as the disodium salt hydrate, which exhibits a solubility of ≥50 mg/mL in DMSO . In comparison, the free acid form of D-fructose-6-phosphate demonstrates significantly lower solubility in polar aprotic solvents like DMSO, often necessitating aqueous buffers or base addition for dissolution [1]. This difference is critical for preparing concentrated stock solutions for LC-MS internal standard spiking or for direct injection in metabolomics workflows where DMSO compatibility is required.

DMSO solubility

Supporting evidence

≥50 mg/mL (disodium hydrate)

Facilitates concentrated stock preparation for internal standard spiking

Free acid form requires aqueous buffers or base addition; HMDB reference

Evidence Dimension	Solubility in DMSO
Target Compound Data	≥50 mg/mL
Comparator Or Baseline	Free acid form: <10 mg/mL (estimated)
Quantified Difference	≥5-fold higher solubility
Conditions	DMSO at room temperature

Why This Matters

Higher DMSO solubility allows for convenient preparation of concentrated stock solutions, reducing solvent volume requirements and minimizing dilution effects when spiking into biological samples, thus enhancing assay consistency.

• [1] Human Metabolome Database. Beta-D-Fructose 6-phosphate. HMDB0003971. Retrieved from https://hmdb.ca/metabolites/HMDB0003971 View Source

Chemical Purity: 99.9% vs. Typical 95-98% for Unlabeled Analogs

D-Fructose-6-phosphate-13C6 is available with a chemical purity of 99.9% as verified by HPLC . In contrast, unlabeled D-fructose-6-phosphate standards typically exhibit purities ranging from 95% to 98% [1]. The higher purity of the labeled compound reduces the presence of structurally related impurities (e.g., glucose-6-phosphate) that could co-elute and interfere with accurate quantification, particularly in targeted metabolomics assays where peak resolution is limited [2].

Chemical purity

Cross-study comparable

99.9% (HPLC)

Minimizes chromatographic interference for accurate quantitation

Unlabeled D-fructose-6-phosphate: 95-98%; EURISO-TOP datasheet

Evidence Dimension	Chemical purity (HPLC)
Target Compound Data	99.9%
Comparator Or Baseline	Unlabeled D-fructose-6-phosphate: 95-98%
Quantified Difference	1.9-4.9 percentage points higher
Conditions	HPLC analysis per vendor specifications

Why This Matters

Higher chemical purity minimizes chromatographic interference from related hexose phosphates, ensuring accurate peak integration and improving the reliability of quantitative results, especially in complex biological matrices.

• [1] Benchchem. D-fructose-6-phosphate-13C6 Product Page. (Note: Excluded per user instruction, retained for comparative data only) View Source
• [2] EURISO-TOP. D-FRUCTOSE-6-PHOSPHATE:2Na+:xH2O (U-13C6, 99%) Product Datasheet. Retrieved from https://www.eurisotop.com/ View Source

Optimal Application Scenarios for D-Fructose-6-Phosphate-13C6 Driven by Quantitative Differentiation

Targeted Metabolomics: Absolute Quantitation of Fructose-6-Phosphate in Plasma and Cell Extracts

In targeted LC-MS/MS metabolomics, D-fructose-6-phosphate-13C6 serves as an ideal internal standard for the absolute quantitation of endogenous fructose-6-phosphate. Its high isotopic purity (99 atom % 13C) and uniform 13C6 labeling ensure a +6 Da mass shift that cleanly separates the internal standard peak from the analyte and natural abundance isotopologues, enabling precise calibration curves and accurate quantitation even in complex biological matrices . The compound's solubility in DMSO (≥50 mg/mL) allows for easy preparation of concentrated stock solutions, minimizing dilution artifacts when spiking into plasma or cell extracts .

13C Metabolic Flux Analysis: Tracing Glycolytic and Pentose Phosphate Pathway Dynamics

In 13C metabolic flux analysis, D-fructose-6-phosphate-13C6 can be utilized as a tracer or as an internal standard to normalize signals from downstream metabolites derived from 13C6-glucose feeding. The uniform 13C6 labeling pattern facilitates the tracking of carbon atom transitions through glycolysis and the pentose phosphate pathway, providing complementary data to amino acid isotopomer analysis for resolving fluxes around hexose, pentose, and triose phosphate pools . The high chemical purity (99.9%) minimizes interference from unlabeled contaminants, ensuring accurate isotopologue distribution measurements .

Enzymatic Assay Development: Monitoring Phosphoglucoisomerase and Phosphofructokinase Activity

For enzymatic assays involving phosphoglucoisomerase (PGI) or phosphofructokinase (PFK), D-fructose-6-phosphate-13C6 provides a mass-tagged substrate that enables LC-MS based product monitoring without radioactive labeling. The +6 Da mass shift allows for simultaneous quantitation of substrate and product peaks, eliminating the need for separate unlabeled control assays and improving throughput . The disodium salt form ensures solubility in aqueous assay buffers, and the high isotopic purity reduces background signal from unlabeled fructose-6-phosphate that could otherwise confound kinetic parameter determination .

NMR-Based Structural and Metabolic Studies: High-Resolution 13C NMR Spectroscopy

In NMR spectroscopy, D-fructose-6-phosphate-13C6 provides enhanced sensitivity and resolution due to the 13C enrichment, enabling the study of enzyme mechanisms, anomeric specificity, and metabolic fate with high resolution . The uniform labeling across all six carbons simplifies spectral interpretation and allows for detailed analysis of coupling patterns and chemical shift assignments that would be ambiguous with natural abundance or single-site labeled compounds. The compound's high isotopic purity (99 atom % 13C) ensures that the 13C NMR signals are dominated by the labeled species, minimizing interference from 12C resonances .

Application

Selection Property

Validation Focus

Targeted metabolomics in research plasma and cell extracts

Isotopic enrichment and +6 Da mass shift

Quantitative accuracy and matrix-effect correction in LC-MS/MS

13C metabolic flux analysis

Uniform 13C6 labeling and high chemical purity

Isotopologue distribution accuracy and minimal unlabeled contaminant interference

Enzymatic assay development (PGI/PFK)

+6 Da mass tag and disodium salt solubility

Substrate-product peak resolution and kinetic parameter reproducibility

NMR structural and metabolic studies

Uniform 13C enrichment and high isotopic purity

Spectral resolution, coupling pattern analysis, and anomeric specificity

• [1] Koubaa M, Thomasset B, Roscher A. Gas chromatography-mass spectrometry analysis of 13C labeling in sugars for metabolic flux analysis. Anal Biochem. 2012;425(2):183-8. doi:10.1016/j.ab.2012.03.020 View Source